N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide
• InChI: InChI=1S/C13H17NO3/c1-16-11-6-10(7-12(8-11)17-2)14-13(15)9-4-3-5-9/h6-9H,3-5H2,1-2H3,(H,14,15)
• InChI Key: BWXYQAXXAICJHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2CCC2)OC
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide, also known as BTCP, is a chemical compound that belongs to the class of phenethylamines. It is a potent and selective dopamine reuptake inhibitor, which means that it can increase the levels of dopamine in the brain. This property makes it a valuable tool for scientific research, especially in the field of neuroscience.

Mechanism of Action

N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide works by blocking the reuptake of dopamine, which leads to an increase in its concentration in the synapse. This, in turn, activates dopamine receptors and produces its effects on the brain. The exact mechanism of action of N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide is still not fully understood, but it is thought to involve interactions with transporters and receptors in the brain.
Biochemical and Physiological Effects:
N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide has been shown to produce a range of biochemical and physiological effects in the brain. These include increased dopamine release, activation of dopamine receptors, and changes in the activity of other neurotransmitters. It has also been shown to produce changes in behavior, such as increased locomotor activity and stereotypy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide for lab experiments is its potency and selectivity for dopamine reuptake inhibition. This makes it a valuable tool for studying the role of dopamine in the brain. However, its potential for abuse and toxicity limits its use in certain experiments. Additionally, its effects on other neurotransmitters and behavior can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide. One area of interest is its potential use in the treatment of addiction and other psychiatric disorders. Another area of interest is its interactions with other neurotransmitter systems, which could provide insights into the mechanisms underlying complex behaviors. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide and its potential limitations for lab experiments.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide involves the reaction of 3,5-dimethoxyphenylacetonitrile with cyclobutanecarbonyl chloride in the presence of a base. The resulting product is then purified through recrystallization. This method has been described in detail in several scientific publications.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)cyclobutanecarboxamide has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders. It has been shown to be effective in animal models of Parkinson's disease, depression, and addiction. It has also been used as a tool to study the role of dopamine in the brain.